N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-2-nitrobenzenesulfonamide
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Description
N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C19H23N3O6S and its molecular weight is 421.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-2-nitrobenzenesulfonamide and its derivatives have been synthesized and characterized to explore their potential pharmacological activities, including diuretic, antihypertensive, and anti-diabetic properties. For instance, compounds synthesized from substituted anthranilic acids derived amino quinazolines and substituted benzene sulphonamides showed significant activity, comparing favorably with standards like metolazone and prazosin in pharmacological evaluations (Rahman et al., 2014).
Computational Study
A new compound, derived from 2,5-dimethyl-4-nitroaniline and 4-methylbenzene-1-sulfonyl chloride, was characterized by SCXRD studies and various spectroscopic tools. Computational studies, including DFT calculations and molecular dynamics simulations, were conducted to understand the structural and electronic properties of the compound, showing excellent agreement with experimental results. This work provides insights into the potential interactions of the molecule with proteins, offering a foundation for further drug development (Murthy et al., 2018).
Preparation of Secondary Amines
The compound has also been investigated in the context of synthesizing secondary amines via nitrobenzenesulfonamides. The process involves the smooth alkylation of nitrobenzenesulfonamides prepared from primary amines, followed by deprotection to yield secondary amines in high yields. This method demonstrates the compound's utility in organic synthesis and potential applications in developing pharmaceuticals (Fukuyama et al., 1995).
Anticancer and Antimalarial Activities
Further studies explored ether aryl sulfonic acid esters, including derivatives of this compound, for their antimalarial and anticancer activities. These investigations revealed that specific derivatives exhibit superior antimalarial and anticancer properties, highlighting the compound's relevance in therapeutic applications (Betts et al., 2006).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]-2-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O6S/c1-27-16-8-6-15(7-9-16)18(21-10-12-28-13-11-21)14-20-29(25,26)19-5-3-2-4-17(19)22(23)24/h2-9,18,20H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPLKDGZALCTHGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.